4,5-dibromo-N-(3-iodophenyl)thiophene-2-carboxamide

• Molecular Formula: C11H6Br2INOS
• Molecular Weight: 486.95 g/mol
• IUPAC Name: 4,5-dibromo-N-(3-iodophenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C11H6Br2INOS/c12-8-5-9(17-10(8)13)11(16)15-7-3-1-2-6(14)4-7/h1-5H,(H,15,16)
• InChI Key: UNQLXFZKAJVFNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)NC(=O)C2=CC(=C(S2)Br)Br

Description

4,5-Dibromo-N-(3-iodophenyl)thiophene-2-carboxamide is a compound that belongs to the class of thiophene derivatives. Thiophene is a five-membered aromatic ring containing sulfur, and its derivatives are known for their diverse applications in medicinal chemistry, materials science, and organic electronics . The presence of bromine and iodine atoms in the compound enhances its reactivity and potential for various chemical transformations.

Preparation Methods

The synthesis of 4,5-dibromo-N-(3-iodophenyl)thiophene-2-carboxamide typically involves the following steps:

Starting Materials: The synthesis begins with thiophene derivatives, such as 2,5-dibromothiophene.

Coupling Reactions:

Amidation: The final step involves the formation of the carboxamide group through amidation reactions, where the carboxylic acid derivative of the thiophene is reacted with an amine.

Chemical Reactions Analysis

4,5-Dibromo-N-(3-iodophenyl)thiophene-2-carboxamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine and iodine atoms can be substituted with other functional groups using reagents such as organolithium or Grignard reagents.

Oxidation and Reduction: The thiophene ring can undergo oxidation to form sulfoxides or sulfones, while reduction reactions can lead to the formation of dihydrothiophenes.

Coupling Reactions: The compound can participate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, to form more complex molecules.

Scientific Research Applications

4,5-Dibromo-N-(3-iodophenyl)thiophene-2-carboxamide has several applications in scientific research:

Medicinal Chemistry: Thiophene derivatives are known for their pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities.

Materials Science: The compound can be used in the development of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).

Organic Electronics: Its unique electronic properties make it suitable for use in organic photovoltaic cells and other electronic devices.

Mechanism of Action

The mechanism of action of 4,5-dibromo-N-(3-iodophenyl)thiophene-2-carboxamide involves its interaction with molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, leading to various biological effects.

Pathways: It can modulate signaling pathways involved in cell proliferation, inflammation, and apoptosis, contributing to its pharmacological activities.

Comparison with Similar Compounds

4,5-Dibromo-N-(3-iodophenyl)thiophene-2-carboxamide can be compared with other thiophene derivatives:

Similar Compounds: Examples include 2,5-dibromothiophene, 4,5-dibromo-N-phenyl-1H-pyrrole-2-carboxamide, and 2,5-dibromo-3,4-dinitrothiophene

Uniqueness: The presence of both bromine and iodine atoms in the compound enhances its reactivity and potential for diverse chemical transformations, making it unique among thiophene derivatives.